Cas no 19411-60-0 (Stannane,tributylethyl-)

• Product Name: Stannane,tributylethyl-
• CAS No: 19411-60-0
• MF: C₁₄H₃₂Sn
• MW: 319.113883972168
• MDL: MFCD09037583
• CID: 172393
• PubChem ID: 88048
• Update Time: 2025-10-20

Stannane,tributylethyl- Chemical and Physical Properties

Names and Identifiers

• Stannane,tributylethyl-
• ETHYLTRIBUTYLTIN
• Ethyltri-n-butyltin
• tributyl(ethyl)stannane
• Aethyl-tributyl-stannan
• Aethyl-tributyl-zinn
• ethyl-tributyl stannane
• Ethyltri-n-butyltin1000µg
• Stannane,tributylethyl
• tributylethylstannane
• NSC75063
• Ethyltributyltin(IV)
• Ethyltributylstannane
• Stannane, tributylethyl-
• NSC-75063
• 19411-60-0
• Stannane, ethyl-, tri-n-butyl-
• Tributylethylstannane; Ethyltributylstannane; NSC 75063; Tributylethyltin
• Tributylethyltin
• NSC 75063
• DTXSID3073422

• MDL： MFCD09037583
• Inchi： 1S/3C4H9.C2H5.Sn/c3*1-3-4-2;1-2;/h3*1,3-4H2,2H3;1H2,2H3;
• InChI Key： HOXWDFOEIDECNS-UHFFFAOYSA-N
• SMILES： [Sn](CC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 320.15300
• Monoisotopic Mass: 320.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 298.8°Cat760mmHg
• Flash Point: 138.1°C
• PSA: 0.00000
• LogP: 5.85540

Additional information on Stannane,tributylethyl-

Stannane,tributylethyl- (CAS No. 19411-60-0): A Comprehensive Overview

The compound Stannane,tributylethyl- (CAS No. 19411-60-0) is a significant molecule in the realm of organotin chemistry, characterized by its unique structural and chemical properties. This organotin derivative, specifically a triethylstannane derivative, has garnered considerable attention in both academic research and industrial applications due to its versatile reactivity and potential utility in synthetic chemistry.

In recent years, the study of organotin compounds has seen substantial advancements, particularly in understanding their role in catalysis and material science. The Stannane,tributylethyl- molecule, with its ethyl and butyl substituents, exhibits distinct electronic and steric effects that make it a valuable intermediate in organic synthesis. Its ability to participate in various chemical transformations, such as cross-coupling reactions and hydrometalation processes, has opened new avenues for the development of novel synthetic methodologies.

One of the most compelling aspects of Stannane,tributylethyl- is its application in the synthesis of complex organic molecules. Researchers have leveraged its reactivity to develop efficient routes for constructing carbon-carbon bonds, which are fundamental to the assembly of intricate molecular architectures. For instance, its use in palladium-catalyzed cross-coupling reactions has enabled the preparation of biaryl compounds and other heterocyclic structures with high precision and yield.

The compound's stability under various reaction conditions also makes it a preferred choice for industrial processes. Its resistance to degradation under thermal and oxidative stress ensures consistent performance in large-scale synthesis. This reliability is particularly crucial in pharmaceutical manufacturing, where consistency and purity are paramount.

Recent studies have explored the potential of Stannane,tributylethyl- in polymer chemistry. Its incorporation into polymeric matrices can enhance material properties such as thermal stability and mechanical strength. This has led to the development of advanced materials with applications ranging from electronics to aerospace engineering. The ability of this compound to act as a cross-linking agent or a modifier has opened new possibilities for creating high-performance polymers with tailored functionalities.

In addition to its synthetic utility, Stannane,tributylethyl- has been investigated for its role in medicinal chemistry. While organotin compounds have historically faced scrutiny due to potential toxicity concerns, recent research has focused on developing derivatives with improved safety profiles. The ethyl and butyl groups in Stannane,tributylethyl- contribute to its unique pharmacokinetic properties, making it a promising candidate for drug development. Studies have shown that it can be incorporated into prodrugs or used as a catalyst in the synthesis of bioactive molecules.

The environmental impact of organotin compounds is another area of active research. Efforts are being made to develop greener synthetic routes that minimize the use of these compounds while maintaining their efficacy. Innovations such as catalytic transfer hydrogenation and photochemical activation are being explored to reduce reliance on traditional organotin reagents like Stannane,tributylethyl-. These advancements aim to align industrial practices with sustainable chemistry principles.

The future prospects of Stannane,tributylethyl- are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of organometallic chemistry evolves, so too will the ways in which this compound is utilized. Whether in the synthesis of cutting-edge materials or the development of life-saving medications, Stannane,tributylethyl- continues to play a pivotal role in advancing scientific knowledge and technological innovation.